Cas no 36728-72-0 (A'-Neo-30-norgammacerane)

A'-Neo-30-norgammacerane structure
A'-Neo-30-norgammacerane structure
Product Name:A'-Neo-30-norgammacerane
CAS No:36728-72-0
MF:C29H50
MW:398.707309246063
CID:312352
PubChem ID:14283212
Update Time:2025-04-19

A'-Neo-30-norgammacerane Chemical and Physical Properties

Names and Identifiers

    • A'-Neo-30-norgammacerane
    • 17ß(H),21ß(H)-30-Norhopane
    • 17ß(H),21ß(H)-30-Norhopaneneat
    • 36728-72-0
    • 17Beta(H),21beta(H)-30-norhopane
    • (3S,3As,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene
    • Inchi: 1S/C29H50/c1-8-20-12-17-26(4)21(20)13-18-28(6)23(26)10-11-24-27(5)16-9-15-25(2,3)22(27)14-19-29(24,28)7/h20-24H,8-19H2,1-7H3/t20-,21-,22-,23+,24+,26-,27-,28+,29+/m0/s1
    • InChI Key: XKJROQIFLGXWEY-ZTPVQENVSA-N
    • SMILES: [C@@]12(C)CC[C@H]3[C@@H](CC)CC[C@]3(C)[C@H]1CC[C@@H]1[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]21C

Computed Properties

  • Exact Mass: 398.391252
  • Monoisotopic Mass: 398.391252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 11.2

Experimental Properties

  • Density: 0.923
  • Boiling Point: 447.6°Cat760mmHg
  • Flash Point: 215.7°C
  • LogP: 8.88790
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